N-(3-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide

• Molecular Formula: C25H23N3O5
• Molecular Weight: 445.5 g/mol
• IUPAC Name: N-(3-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide
• InChI: InChI=1S/C25H23N3O5/c1-15-8-7-9-17(12-15)26-24(29)18-10-5-6-11-19(18)25-27-23(28-33-25)16-13-20(30-2)22(32-4)21(14-16)31-3/h5-14H,1-4H3,(H,26,29)
• InChI Key: JZIIANYPSYFGBB-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2C3=NC(=NO3)C4=CC(=C(C(=C4)OC)OC)OC

Description

N-(3-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide is not fully understood. However, studies have shown that the compound interacts with specific enzymes and proteins, leading to the inhibition of their activity. This inhibition can result in various physiological and biochemical effects, depending on the target enzyme or protein.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide are diverse and dependent on the target enzyme or protein. In some studies, the compound has been shown to induce apoptosis in cancer cells, while in others, it has been shown to inhibit bacterial growth. The compound has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide in lab experiments include its high purity and stability. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, the limitations of using this compound include its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

Future research on N-(3-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide could focus on exploring its potential applications in drug delivery systems, as well as its interactions with specific enzymes and proteins. Further studies could also investigate the compound's potential as an anti-inflammatory and antioxidant agent. Additionally, future research could explore modifications to the compound's structure to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide involves a multi-step process. The first step involves the preparation of 3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid, which is then reacted with 3-amino-4-methylbenzoic acid to obtain the desired product. The synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

N-(3-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been investigated for its anticancer, antifungal, and antibacterial properties. In pharmacology, it has been studied for its potential use as a drug delivery system. In biochemistry, it has been explored for its ability to inhibit specific enzymes and proteins.